4-((2-(2,4-Dihydroxybenzylideneamino)ethylimino)methyl)benzene-1,3-diol

• CAS RN: 36677-78-8
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol
• IUPAC Name: 4-[2-[(2,4-dihydroxyphenyl)methylideneamino]ethyliminomethyl]benzene-1,3-diol
• InChI: InChI=1S/C16H16N2O4/c19-13-3-1-11(15(21)7-13)9-17-5-6-18-10-12-2-4-14(20)8-16(12)22/h1-4,7-10,19-22H,5-6H2
• InChI Key: PDSKQZLEKGNJRG-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1O)O)C=NCCN=CC2=C(C=C(C=C2)O)O

Description

The compound “4-((2-(2,4-Dihydroxybenzylideneamino)ethylimino)methyl)benzene-1,3-diol” is a tetradentate ligand. It has been used in the synthesis of a Pd(II) Schiff base complex.

Synthesis Analysis

The ligand reacted with PdCl2 to produce a related complex. This complex was characterized by elemental analysis, infrared and electronic spectroscopy, thermogravimetric study, and molar conductance.

Molecular Structure Analysis

The fully optimized geometries of the complex were calculated using the ADF 2009.01 package. The optimized molecular geometries were compared with the experimental data obtained from X-ray data of a similar complex. The theoretical results agree with the corresponding experimental values.

Chemical Reactions Analysis

The ligand reacted with PdCl2 to produce a related complex. The complex was characterized by elemental analysis, infrared and electronic spectroscopy, thermogravimetric study, and molar conductance.

Physical And Chemical Properties Analysis

The UV-Vis spectrum of the compound was recorded and some properties, such as HOMO and LUMO energies and λmax, were determined using DFT (PW91) method. The absorption wavelengths were compared with the experimental data.